Cas no 1428350-63-3 (N-(furan-3-yl)methyl-1-phenyl-N-(thiophen-2-yl)methylmethanesulfonamide)

• Product Name: N-(furan-3-yl)methyl-1-phenyl-N-(thiophen-2-yl)methylmethanesulfonamide
• CAS No: 1428350-63-3
• MF: C₁₇H₁₇NO₃S₂
• MW: 347.451781988144
• CID: 6180545
• PubChem ID: 71804114
• Update Time: 2025-05-20

N-(furan-3-yl)methyl-1-phenyl-N-(thiophen-2-yl)methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-yl)methyl-1-phenyl-N-(thiophen-2-yl)methylmethanesulfonamide
• N-[(furan-3-yl)methyl]-1-phenyl-N-[(thiophen-2-yl)methyl]methanesulfonamide
• AKOS024556228
• VU0548413-1
• N-(furan-3-ylmethyl)-1-phenyl-N-(thiophen-2-ylmethyl)methanesulfonamide
• 1428350-63-3
• F6415-1020

• Inchi： 1S/C17H17NO3S2/c19-23(20,14-15-5-2-1-3-6-15)18(11-16-8-9-21-13-16)12-17-7-4-10-22-17/h1-10,13H,11-12,14H2
• InChI Key： HACZLQIJWIPJIO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(N(CC1=CC=CS1)CC1=COC=C1)(=O)=O

Computed Properties

• Exact Mass: 347.06498575g/mol
• Monoisotopic Mass: 347.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(furan-3-yl)methyl-1-phenyl-N-(thiophen-2-yl)methylmethanesulfonamide

N-(furan-3-yl)methyl-1-phenyl-N-(thiophen-2-yl)methylmethanesulfonamide: A Comprehensive Overview

The compound with CAS No 1428350-63-3, commonly referred to as N-(furan-3-yl)methyl-1-phenyl-N-(thiophen-2-yl)methylmethanesulfonamide, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound is characterized by its unique combination of functional groups, including a methanesulfonamide moiety, a furan ring, and a thiophene ring. The presence of these groups contributes to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of N-(furan-3-yl)methyl and thiophen-2-yl substituents in modulating the electronic properties of the molecule. These groups are known to engage in various non-covalent interactions, such as π–π stacking and hydrogen bonding, which are critical in determining the compound's behavior in different chemical environments. The methanesulfonamide group, on the other hand, introduces a significant level of polarity and acidity, making it a versatile functional group for various chemical reactions.

The synthesis of N-(furan-3-yl)methyl derivatives has been an area of active research, with chemists exploring novel methods to enhance yield and selectivity. One recent advancement involves the use of microwave-assisted synthesis techniques, which have been shown to significantly accelerate reaction rates while maintaining high product purity. This approach has opened new avenues for the large-scale production of this compound, making it more accessible for industrial applications.

In terms of applications, N-(furan-3-yl)methyl derivatives have shown promise in the field of materials science. For instance, researchers have demonstrated that these compounds can serve as effective building blocks for constructing advanced materials with tailored electronic properties. Their ability to form stable self-assembled monolayers (SAMs) has made them valuable candidates for use in nanotechnology and surface engineering.

Furthermore, the thiophen-2-yl group in this compound has been found to exhibit interesting photovoltaic properties. Recent studies have explored its potential as a component in organic solar cells (OSCs), where it contributes to enhanced charge transport and light absorption. The integration of this compound into OSCs has resulted in improved power conversion efficiencies (PCEs), making it a promising material for sustainable energy solutions.

The methanesulfonamide group also plays a pivotal role in the compound's reactivity. It has been shown to act as an effective leaving group in substitution reactions, facilitating the formation of various derivatives with diverse functionalities. This property has been exploited in drug discovery efforts, where the compound serves as a scaffold for developing bioactive molecules with potential therapeutic applications.

Recent research has also focused on understanding the environmental impact of this compound. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions, suggesting its potential for use in eco-friendly chemical processes. However, further investigations are required to fully assess its long-term environmental effects and ensure sustainable practices.

In conclusion, N-(furan-3-yl)methyl-methanesulfonamide is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique combination of functional groups and versatile chemical properties make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.